Cas no 262368-63-8 (1-(4-aminophenyl)methylpiperidin-4-ol)

1-(4-Aminophenyl)methylpiperidin-4-ol is a versatile intermediate in organic synthesis, characterized by its piperidine and aminophenyl functional groups. The compound’s structure offers dual reactivity, enabling modifications at both the aromatic amine and hydroxyl positions, making it valuable for pharmaceutical and agrochemical applications. Its piperidine core contributes to enhanced bioavailability and conformational rigidity, while the para-aminophenyl moiety facilitates further derivatization for targeted molecular design. The hydroxyl group at the 4-position of the piperidine ring allows for additional functionalization or salt formation, improving solubility. This compound is particularly useful in the development of bioactive molecules, including CNS-targeting agents, due to its balanced lipophilicity and hydrogen-bonding potential.

1-(4-aminophenyl)methylpiperidin-4-ol structure

262368-63-8 structure

Product Name:1-(4-aminophenyl)methylpiperidin-4-ol

CAS No:262368-63-8

MF:C₁₂H₁₈N₂O

MW:206.284122943878

MDL:MFCD09729241

CID:1426096

PubChem ID:16782538

Update Time:2025-08-05

1-(4-aminophenyl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

- 4-Piperidinol, 1-[(4-aminophenyl)methyl]-
- 1-(4-aminobenzyl)piperidin-4-ol
- MFCD09729241
- AKOS000138210
- AS-64251
- DA-31101
- 4-((4-hydroxy-piperidin-1-yl)-methyl)-aniline
- CS-0216809
- EN300-61583
- W15967
- 1-(4-aminobenzyl)piperidin-4-ol, AldrichCPR
- SCHEMBL3158673
- TQR930
- Z234897217
- 262368-63-8
- YHULNZHMWVPUQK-UHFFFAOYSA-N
- 1-[(4-aminophenyl)methyl]piperidin-4-ol
- 4-(4-hydroxypiperidinomethyl)-aniline
- 1-(4-aminophenyl)methylpiperidin-4-ol
- MDL： MFCD09729241
- Inchi： 1S/C12H18N2O/c13-11-3-1-10(2-4-11)9-14-7-5-12(15)6-8-14/h1-4,12,15H,5-9,13H2
- InChI Key： YHULNZHMWVPUQK-UHFFFAOYSA-N
- SMILES： OC1CCN(CC2C=CC(=CC=2)N)CC1

Computed Properties

Exact Mass: 206.14204
Monoisotopic Mass: 206.141913202g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 49.5Å²

Experimental Properties

PSA: 49.49

1-(4-aminophenyl)methylpiperidin-4-ol Pricemore >>

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TRC	A621168-10mg	1-[(4-aminophenyl)methyl]piperidin-4-ol	262368-63-8		10mg	$ 50.00	2022-06-07
TRC	A621168-50mg	1-[(4-aminophenyl)methyl]piperidin-4-ol	262368-63-8		50mg	$ 160.00	2022-06-07
TRC	A621168-100mg	1-[(4-aminophenyl)methyl]piperidin-4-ol	262368-63-8		100mg	$ 250.00	2022-06-07
abcr	AB510825-1 g	1-[(4-Aminophenyl)methyl]piperidin-4-ol	262368-63-8		1g	€746.50	2022-03-01
eNovation Chemicals LLC	D773441-100mg	1-[(4-aminophenyl)methyl]piperidin-4-ol	262368-63-8	95%	100mg	$210	2024-06-06
eNovation Chemicals LLC	D773441-250mg	1-[(4-aminophenyl)methyl]piperidin-4-ol	262368-63-8	95%	250mg	$335	2024-06-06
Enamine	EN300-61583-0.05g	1-[(4-aminophenyl)methyl]piperidin-4-ol	262368-63-8	95%	0.05g	$110.0	2023-02-13
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